Cas no 2305252-02-0 (4-Chloro-6-methyl-1-phenylpyrimidin-2-one)

• Product Name: 4-Chloro-6-methyl-1-phenylpyrimidin-2-one
• CAS No: 2305252-02-0
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 6577550
• PubChem ID: 138987764
• Update Time: 2025-10-28

4-Chloro-6-methyl-1-phenylpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-1-phenyl-1,2-dihydropyrimidin-2-one
• 2305252-02-0
• 4-Chloro-6-methyl-1-phenylpyrimidin-2-one
• EN300-6746514

• Inchi： 1S/C11H9ClN2O/c1-8-7-10(12)13-11(15)14(8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： PCDDLJAEDMWEQE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N(C(N=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 4-Chloro-6-methyl-1-phenylpyrimidin-2-one

4-Chloro-6-methyl-1-phenylpyrimidin-2-one (CAS No. 2305252-02-0): An Overview of a Promising Compound in Pharmaceutical Research

4-Chloro-6-methyl-1-phenylpyrimidin-2-one (CAS No. 2305252-02-0) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular formula of 4-Chloro-6-methyl-1-phenylpyrimidin-2-one is C₁₃H₁₁ClN₂O, and it has a molecular weight of 248.70 g/mol. The compound features a pyrimidine ring substituted with a chlorine atom at the 4-position, a methyl group at the 6-position, and a phenyl group at the 1-position. These substitutions contribute to its distinct chemical and biological properties.

Recent studies have highlighted the potential of 4-Chloro-6-methyl-1-phenylpyrimidin-2-one in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, 4-Chloro-6-methyl-1-phenylpyrimidin-2-one has shown promising anticancer activity. Research conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism behind this activity is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 4-Chloro-6-methyl-1-phenylpyrimidin-2-one have also been extensively studied. A preclinical study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound exhibits favorable oral bioavailability and good plasma stability, making it suitable for further development as an orally administered drug. The compound's low toxicity profile further enhances its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-6-methyl-1-phenylpyrimidin-2-one in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its potential as a treatment for viral infections and cancer.

The synthesis of 4-Chloro-6-methyl-1-phenylpyrimidin-2-one involves several well-established chemical reactions. One common synthetic route starts with the condensation of phenylacetonitrile with chloroacetone in the presence of an acid catalyst, followed by cyclization under basic conditions to form the pyrimidine ring. This method yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, 4-Chloro-6-methyl-1-phenylpyrimidin-2-one (CAS No. 2305252-02-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for improving human health and well-being.